Cas no 1207061-34-4 (N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide)

• Product Name: N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide
• CAS No: 1207061-34-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5869450
• PubChem ID: 45505617
• Update Time: 2025-10-29

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide Chemical and Physical Properties

Names and Identifiers

• AKOS024526382
• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide
• SCHEMBL22640182
• (2E)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-phenylprop-2-enamide
• 1207061-34-4
• (E)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-phenylprop-2-enamide
• F5871-3626

• Inchi： 1S/C13H13N3O2/c1-10-15-13(18-16-10)9-14-12(17)8-7-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,14,17)/b8-7+
• InChI Key： NWLPIRDSFNIRMH-BQYQJAHWSA-N
• SMILES： O1C(CNC(/C=C/C2C=CC=CC=2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide and Its Applications in Modern Chemical Biology

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide (CAS No: 1207061-34-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its promising pharmacological properties. This molecule, characterized by its intricate heterocyclic and aromatic framework, has been extensively studied for its potential applications in drug discovery and therapeutic intervention.

The 3-methyl-1,2,4-oxadiazole moiety is a key pharmacophore in this compound, contributing to its bioactivity and specificity. Oxadiazole derivatives are well-known for their diverse biological functions, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of the cinnamamide group further enhances the compound's pharmacological profile by introducing additional binding interactions with biological targets.

Recent research has highlighted the therapeutic potential of N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide in addressing various pathological conditions. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, preclinical investigations have revealed that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant in the context of chronic inflammatory diseases where effective modulation of cytokine production is crucial.

In addition to its anti-inflammatory effects, N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide has shown promise in oncology research. The compound has been found to induce apoptosis in various cancer cell lines by activating caspase-dependent and -independent pathways. Furthermore, it has demonstrated the ability to disrupt cancer cell proliferation by inhibiting key kinases involved in cell cycle regulation. These mechanisms make it a promising candidate for further development as an anticancer therapeutic agent.

The structural features of N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide also contribute to its potential as a scaffold for drug design. The presence of both the oxadiazole and cinnamamide moieties allows for diverse chemical modifications, enabling the optimization of its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive platform for developing novel therapeutics with improved efficacy and reduced side effects.

Advances in computational chemistry and molecular modeling have further enhanced the understanding of N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl)cinnamamide's interactions with biological targets. These computational studies have provided insights into its binding affinity and mode of action at various receptors and enzymes. Such information is invaluable for rational drug design and for predicting potential off-target effects.

The synthesis of N-(3-methyl-1,2,4 oxadiazol 5 yl)methyl)cinnamamide presents unique challenges due to its complex structural framework. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. These improvements have been crucial for enabling further preclinical and clinical studies to evaluate its therapeutic potential.

In conclusion, N-(3-methyl 1 2 4 oxadiazol 5 yl methyl)cinnamamide (CAS No: 1207061 34 4) is a multifaceted compound with significant promise in the field of chemical biology. Its unique structural features and bioactivity make it a valuable candidate for drug discovery and therapeutic development. Ongoing research continues to unravel its mechanisms of action and explore new applications in medicine.